Sodium iodide
Overview
Description
Synthesis Analysis
Sodium iodide is efficiently synthesized through the reaction of alkenes with hydrogen peroxide and sodium iodide in aqueous media. This process, which mimics naturally occurring transformations mediated by haloperoxidase enzymes, uses readily available sodium iodide and hydrogen peroxide, offering a safe and efficient protocol for synthesizing iodohydrins from alkenes (Barluenga et al., 2004).
Molecular Structure Analysis
The molecular structure of sodium iodide has been extensively studied. For instance, the crystal structure of the poly(ethylene oxide)-sodium iodide complex reveals a monoclinic system with a specific helix conformation, where Na+ and I- ions are linked alternately to form a zigzag chain. This structure demonstrates the ionic nature of NaI and its ability to form complex structures with organic compounds (Chatani & Okamura, 1987).
Chemical Reactions and Properties
Sodium iodide participates in various chemical reactions, showcasing its versatility. For example, it acts as a nucleophile in the synthesis of 5-iodo-1,2,3,4-tetrahydropyridines, highlighting its role in organic synthesis. This reaction involves a tandem process with intermolecular nucleophilic attack and intramolecular SN2 reaction, leading to high yields of the product, which is useful in cross-coupling reactions and constructing biorelated polycyclic compounds (Man et al., 2016).
Physical Properties Analysis
The physical properties of sodium iodide, such as its high solubility in water, are critical for its various applications. X-ray diffraction studies of concentrated aqueous sodium iodide solutions have shown that the iodide ion is surrounded by approximately six water molecules, while the sodium ion is bonded to about four water molecules. This high solvation degree facilitates its dissolution and makes it an ideal candidate for various chemical and medical applications (Maeda & Ohtaki, 1975).
Chemical Properties Analysis
The chemical reactivity of sodium iodide, especially its role in the charge transfer collision reactions, has been studied using an ab initio approach. The results underline the importance of considering non-adiabatic dynamics and spin-orbit couplings in understanding the behavior of NaI in various reactions. Such insights are crucial for optimizing reactions involving NaI for synthetic and analytical purposes (Hedvall et al., 2022).
Scientific Research Applications
Medical Imaging and Security Applications : Sodium iodide is a widely used scintillator in medical imaging, geophysical exploration, nonproliferation, and national security applications (Gupta, 2013).
High-Energy Particle Physics : Sodium iodide crystals are used in luminescent chamber experiments to photograph minimum ionizing cosmic rays (Perl & Jones, 1959).
Chemical Synthesis : Sodium iodide is used as a nucleophile in a tandem process to synthesize 5-iodo-1,2,3,4-tetrahydropyridines, which are useful in cross-coupling reactions and the construction of biorelated polycyclic compounds (Man et al., 2016).
Radiation Detection : It is a scintillator material widely used for radiation detection, having a refractive index of 1.839 ± 0.002 at 633 nm (Jellison et al., 2012). Sodium Iodide (NaI) scintillator crystals and photomultiplier tubes are utilized in spectroscopic gamma-ray detectors for research and Homeland Security screening applications (Robinson et al., 2007).
Battery Technology : As an additive, especially in combination with sulfur, sodium iodide significantly increases the usable capacity and reduces the impedance of Na/NiCl2 cells (Prakash et al., 2000).
Particle and Radiation Detection : Sodium iodide scintillators are used in this field, but their low background requirements limit their application in various areas (Amare et al., 2006).
Aqueous Solutions Study : In sodium iodide solutions, the iodide ion is surrounded by approximately six water molecules, while the sodium ion is bonded to about four water molecules (Maeda & Ohtaki, 1975).
Gamma-Ray Detection : Thallium-activated sodium iodide crystals are efficient detectors of gamma-rays and other ionizing radiations when used in combination with a photomultiplier (Hofstadter, 1949).
Dark Matter Research : The COSINUS project developed a prototype NaI detector with improved energy resolution, energy threshold, and particle discrimination for direct dark matter searches (Angloher et al., 2017).
Cancer Research and Diagnosis : The mammary gland sodium/iodide symporter may be an essential breast cancer marker, and radioiodide could be a potential diagnostic and treatment option (Tazebay et al., 2000).
Safety And Hazards
Future Directions
Research into new treatment combinations is being carried out; in addition to kinase inhibitor therapy, gene therapy and rutin-assisted iodine-131 therapy for radioactive-iodine refractory thyroid cancer have also made some progress . The application of corresponding inhibitors or combined treatment regimens for different molecular targets may be effective for patients with advanced radioactive-iodine refractory differentiated thyroid cancer .
properties
IUPAC Name |
sodium;iodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/HI.Na/h1H;/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVAUCKIRQBBSSJ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Na+].[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NaI, INa |
Source
|
| Record name | SODIUM IODIDE (ANHYDROUS) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1009 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | sodium iodide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Sodium_iodide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2041125 |
Source
|
| Record name | Sodium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2041125 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.8942 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Liquid; Liquid, White odorless deliquescent solid; Turned brown by air; [Merck Index] Colorless to white hygroscopic solid; [ICSC] White odorless crystalline powder; [MSDSonline], COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS OR WHITE POWDER. TURNS BROWN ON EXPOSURE TO AIR. |
Source
|
| Record name | Sodium iodide (NaI) | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sodium iodide | |
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| Explanation | Creative Commons CC BY 4.0 | |
Boiling Point |
Decomposes, 1304 °C |
Source
|
| Record name | Sodium iodide | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB11119 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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| Record name | SODIUM IODIDE | |
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| Record name | SODIUM IODIDE (ANHYDROUS) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1009 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Solubility |
Soluble, SOLUBILITY (G/100 CC SOLVENT): 184 G IN WATER @ 25 °C; 302 G IN WATER @ 100 °C; 42.57 G IN ALCOHOL @ 25 °C; 39.9 G IN ACETONE @ 25 °C, 1 G SOL IN 1 ML GLYCEROL, Solubility in water, g/100ml at 25 °C: 184 |
Source
|
| Record name | Sodium iodide | |
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| Record name | SODIUM IODIDE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/750 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | SODIUM IODIDE (ANHYDROUS) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1009 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
3.67, 3.67 g/cm³ |
Source
|
| Record name | SODIUM IODIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/750 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | SODIUM IODIDE (ANHYDROUS) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1009 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
1 MM HG @ 767 °C |
Source
|
| Record name | SODIUM IODIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/750 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Mechanism of Action |
RESPONSE TO IODIDE IN HYPERTHYROIDISM: /IN THYROID GLAND/...VASCULARITY IS REDUCED, GLAND BECOMES MUCH FIRMER & EVEN HARD TO THE TOUCH, CELLS BECOME SMALLER, COLLOID REACCUMULATES IN FOLLICLES, & QUANTITY OF BOUND IODINE INCREASES. /IODIDES/, HIGH CONCN OF IODIDE APPEAR TO INFLUENCE ALL IMPORTANT ASPECTS OF IODINE METABOLISM BY THE THYROID GLAND. CAPACITY OF IODIDE TO LIMIT ITS OWN TRANSPORT... ACUTE INHIBITION OF SYNTHESIS OF IODOTYROSINE & IODOTHYRONINE BY IODIDE IS ALSO WELL KNOWN (THE WOLFF-CHAIKOFF EFFECT)... /IODIDES/, THIS INHIBITION /WOLFF-CHAIKOFF EFFECT/ IS OBSERVED ONLY ABOVE CRITICAL CONCN OF IODIDE, & THE INTRACELLULAR...CONCN OF ANION APPEARS TO BE MAJOR DETERMINANT. WITH TIME THERE IS "ESCAPE" FOR THIS INHIBITION...ASSOCIATED WITH AN ADAPTIVE DECR IN IODIDE TRANSPORT & LOWERED INTRACELLULAR IODIDE CONCN. /IODIDES/, THE MOST IMPORTANT CLINICAL EFFECT OF HIGH IODIDE CONCN IS AN INHIBITION OF THE RELEASE OF THYROID HORMONE. THIS ACTION IS RAPID & EFFICACIOUS IN SEVERE THYROTOXICOSIS. THE EFFECT IS EXERTED DIRECTLY ON THE THYROID GLAND, & IT CAN BE DEMONSTRATED IN EUTHYROID SUBJECT & EXPTL ANIMALS AS WELL AS IN HYPERTHYROID PT. /IODIDES/, IODIDE ANTAGONIZES THE ABILITY OF BOTH THYROTROPIN & CYCLIC AMP TO STIMULATE ENDOCYTOSIS OF COLLOID, PROTEOLYSIS, & HORMONE SECRETION. /REPORTEDLY/... IODIDE ATTENUATES THE EFFECT OF TSH ON CYCLIC AMP IN VIVO & IN ISOLATED TISSUES. /IODIDES/ |
Source
|
| Record name | SODIUM IODIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/750 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Sodium Iodide | |
Color/Form |
COLORLESS, CUBIC CRYSTALS, WHITE CRYSTALS OR GRANULES, WHITE POWDER | |
CAS RN |
7681-82-5 |
Source
|
| Record name | Sodium iodide | |
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| Record name | SODIUM IODIDE | |
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| Record name | SODIUM IODIDE (ANHYDROUS) | |
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Melting Point |
651 °C, 660 °C |
Source
|
| Record name | Sodium iodide | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB11119 | |
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Synthesis routes and methods
Procedure details
Citations
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